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Compound of Interest

Compound Name: 4-(Aminocarbonyl)aminopiperidine

Cat. No.: B7806752

Get Quote

Executive Summary & Retrosynthetic Analysis
Target Molecule: 1-(piperidin-4-yl)urea (C₆H₁₃N₃O) CAS Registry Number: 1212350-68-9

(Generic), 597-89-7 (Related free base forms often cited as salts). Core Utility: A versatile

pharmacophore in drug discovery, serving as a primary building block for soluble epoxide

hydrolase (sEH) inhibitors, CCR5 antagonists, and urea-based kinase inhibitors.

The synthesis of 4-(aminocarbonyl)aminopiperidine poses a chemoselectivity challenge:

distinguishing the secondary amine of the piperidine ring (N1) from the primary exocyclic amine

(N4) required for urea formation. Consequently, the most robust pathways necessitate a

protection-deprotection strategy or highly selective direct functionalization.

Retrosynthetic Logic
The molecule is disconnected at the urea linkage or the piperidine nitrogen.

Urea Construction: Functionalization of 4-aminopiperidine using cyanate sources or urea

equivalents.
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Nitrogen Protection: Utilization of tert-butyloxycarbonyl (Boc) or Benzyl (Bn) groups to mask

the N1 position, ensuring regioselective urea formation at C4.

Figure 1: Retrosynthetic disconnection of 4-(aminocarbonyl)aminopiperidine.
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Pathway A: The Cyanate Addition (Standard
Protocol)
Best For: Laboratory scale, high purity, and ease of purification. Mechanism: Nucleophilic

attack of the exocyclic amine on isocyanic acid (generated in situ).

This pathway is the industry standard due to the mild conditions and high yields (>80%). It

relies on the reaction of a mono-protected diamine with a cyanate salt in acidic media.

Step 1: N-Protection
Reagents: 4-Aminopiperidine, Di-tert-butyl dicarbonate (Boc₂O), Dichloromethane (DCM).

Protocol: React 4-aminopiperidine with 0.95 eq of Boc₂O at 0°C to preferentially protect the

more nucleophilic secondary amine (N1) over the primary amine, or use commercially

available 1-Boc-4-aminopiperidine.

Step 2: Urea Formation (The Critical Step)
Reagents: 1-Boc-4-aminopiperidine, Potassium Cyanate (KOCN), Acetic Acid (AcOH),

Water.

Rationale: KOCN in the presence of acetic acid generates isocyanic acid (HNCO) in situ.

The primary amine at position 4 attacks the electrophilic carbon of HNCO.
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Experimental Protocol:

Dissolve 1-Boc-4-aminopiperidine (10.0 g, 50 mmol) in a mixture of Acetic Acid/Water (1:1

v/v, 100 mL).

Cool the solution to 0–5 °C.

Add Potassium Cyanate (KOCN) (6.1 g, 75 mmol, 1.5 eq) portion-wise over 30 minutes.

Caution: Exothermic.

Allow the mixture to warm to room temperature and stir for 12–16 hours.

Work-up: Concentrate the reaction mixture under reduced pressure to remove acetic acid.

Dilute with water and adjust pH to ~10 using NaOH. The product, tert-butyl 4-

ureidopiperidine-1-carboxylate, often precipitates as a white solid. Filter, wash with cold

water, and dry.

Yield Expectation: 85–92%.

Step 3: Deprotection[1]
Reagents: 4M HCl in Dioxane or Trifluoroacetic acid (TFA) in DCM.

Protocol: Treat the intermediate with 4M HCl/Dioxane at 25°C for 2 hours. Evaporate solvent

to obtain 1-(piperidin-4-yl)urea hydrochloride.

Figure 2: Mechanistic flow of cyanate-mediated urea formation.
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Pathway B: The Urea Fusion (Green/Industrial
Route)
Best For: Large-scale manufacturing, cost reduction, and avoiding halogenated solvents.

Mechanism: Transamidation (Ammonia displacement).

This method utilizes the direct reaction of the amine with urea at elevated temperatures. While

atom-economical, it requires careful temperature control to prevent polymerization or biuret

formation.

Experimental Protocol:

Mix 1-Boc-4-aminopiperidine (1.0 eq) and Urea (3.0 eq) in a round-bottom flask.

Add a minimal amount of water or ethanol (or run neat as a melt if stability permits).

Heat to reflux (100–120 °C) for 12–24 hours. Ammonia gas (NH₃) will evolve; ensure proper

venting.

Monitoring: Monitor by TLC/LCMS for the disappearance of the starting amine.

Purification: Upon cooling, the product often crystallizes. Recrystallize from Ethanol/Water.

Note: This route is "greener" but often suffers from lower yields (60–70%) compared to the

cyanate route due to thermal degradation of the Boc group if temperatures exceed 130°C.

Pathway C: The Trimethylsilyl Isocyanate (TMS-
NCO) Route
Best For: Sensitive substrates or anhydrous conditions. Mechanism: Silyl-transfer mediated

carbamoylation.

If the substrate is sensitive to the acidic conditions of the KOCN/AcOH method, TMS-NCO

provides a neutral alternative.

Experimental Protocol:
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Dissolve 1-Boc-4-aminopiperidine (1.0 eq) in anhydrous THF.

Add TMS-NCO (1.2 eq) dropwise at room temperature.

Stir for 4–6 hours.

Quench with Methanol (MeOH). The methanolic workup cleaves the transient O-silyl isourea

to release the final urea.

Concentrate to yield the product.

Critical Process Parameters & Comparison
Parameter

Pathway A
(Cyanate)

Pathway B (Urea
Fusion)

Pathway C (TMS-
NCO)

Reagent Cost Low (KOCN is cheap)
Very Low (Urea is

commodity)
High (TMS-NCO)

Reaction pH Acidic (AcOH)
Neutral/Basic (NH₃

evolution)
Neutral

Yield High (85-95%) Moderate (60-75%) High (80-90%)

Scalability Excellent
Good (requires heat

management)

Limited (Reagent

cost)

Atom Economy Good Excellent
Moderate (TMS

waste)

Analytical Characterization Data
To validate the synthesis, the following spectral data should be obtained for the 1-Boc-4-

ureidopiperidine intermediate:

¹H NMR (400 MHz, DMSO-d₆):

5.95 (d, 1H, -NH-CO-), 5.38 (s, 2H, -NH₂), 3.85 (m, 2H, piperidine eq), 3.55 (m, 1H, CH-
N), 2.80 (m, 2H, piperidine ax), 1.70 (m, 2H), 1.39 (s, 9H, Boc).
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MS (ESI): Calculated for C₁₁H₂₁N₃O₃ [M+H]⁺: 244.16. Found: 244.2.

For the final deprotected 1-(piperidin-4-yl)urea hydrochloride:

¹H NMR (D₂O): Absence of the Boc singlet at 1.39 ppm. Shift of piperidine ring protons due

to protonation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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